Cas no 17647-70-0 (4-Methyl-1,2,5-oxadiazol-3-amine)

• Product Name: 4-Methyl-1,2,5-oxadiazol-3-amine
• CAS No: 17647-70-0
• MF: C₃H₅N₃O
• MW: 99.0912997722626
• MDL: MFCD00186403
• CID: 838071
• PubChem ID: 28674
• Update Time: 2025-10-30

4-Methyl-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1,2,5-oxadiazol-3-amine
• 1,2,5-Oxadiazol-3-amine, 4-methyl-
• 4-Methylfurazanamine
• 3-amino-4-methyl-1,2,5-oxadiazole
• 3-amino-4-methylfurazan
• 3-amino-4-methyl-furazan
• 3-amino-4-methylfurazane
• 3-Amino-4-metilfurazano [Italian]
• 4-methyl-1,2,5-oxadiazol-3-amine(SALTDATA: FREE)
• 4-methyl-1,2,5-oxadiazol-3-ylamine
• 4-methyl-1,2,5-oxadiazol-3-yl-amine
• 4-methyl-1,2,5-oxadiazole-3-ylamine
• BRN 0109522
• FURAZAN, 3-AMINO-4-METHYL-
• Furazanamine, 4-methyl-
• T6158894
• Furazan, aminomethyl- (8CI)
• QIEJLLIYONRHBH-UHFFFAOYSA-N
• 4-Methyl-1,2,5-Oxadiazole-3-amine
• 3-Amino-4-metilfurazano
• ZERO/008182
• Furazan, aminomethyl-
• 4-methyl-3-aminofurazan
• 3-Amino-4-methyl-furaza
• 4-Methyl-furazan-3-ylamine
• 4-
• EN300-09557
• DTXSID80170139
• F3334-0607
• ALBB-010469
• MFCD00186403
• F14552
• PB41270
• 4-27-00-08060 (Beilstein Handbook Reference)
• DA-09220
• QIEJLLIYONRHBH-UHFFFAOYSA-
• LS-03547
• CS-0044955
• 17647-70-0
• STK743764
• aminomethyl-furaza
• AKOS000112286
• InChI=1/C3H5N3O/c1-2-3(4)6-7-5-2/h1H3,(H2,4,6)
• Z57948408
• SY042593

• MDL： MFCD00186403
• Inchi： 1S/C3H5N3O/c1-2-3(4)6-7-5-2/h1H3,(H2,4,6)
• InChI Key： QIEJLLIYONRHBH-UHFFFAOYSA-N
• SMILES： O1N=C(C(C)=N1)N
• BRN： 0109522

Computed Properties

• Exact Mass: 99.04335
• Monoisotopic Mass: 99.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.9

Experimental Properties

• PSA: 64.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 4-Methyl-1,2,5-oxadiazol-3-amine

Comprehensive Overview of 4-Methyl-1,2,5-oxadiazol-3-amine (CAS No. 17647-70-0): Properties, Applications, and Industry Insights

4-Methyl-1,2,5-oxadiazol-3-amine, identified by its CAS number 17647-70-0, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, belonging to the oxadiazole family, features a unique structural framework combining a methyl group and an amine functional group, which contributes to its diverse reactivity and potential applications. Researchers and industry professionals frequently search for terms like "oxadiazole derivatives synthesis", "4-Methyl-1,2,5-oxadiazol-3-amine uses", and "CAS 17647-70-0 suppliers", reflecting its growing relevance in synthetic chemistry.

The compound’s molecular structure (C3H5N3O) exhibits remarkable stability and versatility, making it a valuable intermediate in the development of bioactive molecules. Recent studies highlight its role in designing novel antimicrobial agents and enzyme inhibitors, aligning with the global demand for innovative therapeutic solutions. Searches for "oxadiazole-based drug discovery" and "heterocyclic compounds in medicine" underscore the scientific community’s interest in such scaffolds. Furthermore, its potential applications in crop protection formulations have spurred queries like "agrochemical intermediates 2024" and "sustainable pesticide development".

From a synthetic perspective, 4-Methyl-1,2,5-oxadiazol-3-amine is typically prepared via cyclization reactions of precursor nitriles or amidoximes, a process often explored under keywords such as "oxadiazole ring formation" and "green chemistry approaches". The compound’s physicochemical properties—including moderate solubility in polar solvents and thermal stability—are frequently analyzed, as evidenced by search trends like "oxadiazole solubility data" and "thermal decomposition of heterocycles". These characteristics make it suitable for scalable industrial processes.

In the context of material science, derivatives of 4-Methyl-1,2,5-oxadiazol-3-amine have been investigated for their potential in organic electronics and polymers, resonating with trending searches such as "conductive heterocyclic materials" and "high-performance polymer additives". Its electron-rich structure enables interactions with metal ions, prompting studies tagged under "coordination chemistry applications". Additionally, the compound’s spectroscopic profiles (e.g., NMR, IR) are widely documented, addressing common queries like "oxadiazole spectral interpretation".

Regulatory and safety assessments of CAS 17647-70-0 emphasize its compliance with standard laboratory handling protocols, though users often seek "oxadiazole toxicity profiles" and "safe storage guidelines". The compound’s commercial availability is another hot topic, with searches for "reliable 4-Methyl-1,2,5-oxadiazol-3-amine suppliers" and "bulk purchase options" reflecting market demand. As sustainability gains traction, queries like "eco-friendly synthesis of oxadiazoles" highlight the shift toward greener methodologies.

In summary, 4-Methyl-1,2,5-oxadiazol-3-amine (17647-70-0) represents a multifaceted compound bridging gaps between academia and industry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, while ongoing research continues to uncover new potentials. By addressing high-volume search terms and integrating cutting-edge trends, this overview aims to serve as a definitive resource for professionals navigating the complexities of heterocyclic chemistry.